Tris(hydroxymethyl)nitromethane

• CAS: 126-11-4
• Synonyms: 2-(hydroxymethyl)-2-nitro-1,3-propanediol; Tris Nitro
• Molecular Formula: C4H9NO5
• Molecular Weight: 151.12 g/mol
• SMILES: C(C(CO)(CO)[N+](=O)[O-])O
• InChI: InChI=1S/C4H9NO5/c6-1-4(2-7,3-8)5(9)10/h6-8H,1-3H2
• InChIKey: OLQJQHSAWMFDJE-UHFFFAOYSA-N
• Solubility: 9.82 M; Soluble in polar solvents such as methanol and isopropanol. Insoluble in non-polar solvents such as aliphatic and aromatic hydrocarbons.; Freely soluble in alcohols, sparingly soluble in benzene; In water, 2.20X10+6 mg/L at 20 °C

Source Tris(hydroxymethyl)nitromethane for large-volume aqueous industrial preservation. With exceptional water solubility (220 g/100 mL) and a 0.2% sensitization prevalence, this formaldehyde donor offers superior occupational safety profiles compared to triazine alternatives. Ideal for metalworking emulsions, cooling towers, and tannin-based adhesive hardening without free formaldehyde emissions. Available in 98% purity.

Tris(hydroxymethyl)nitromethane (CAS 126-11-4): A Versatile Formaldehyde-Releasing Biocide for Industrial Water Systems and Beyond

Tris(hydroxymethyl)nitromethane (THNM; CAS 126-11-4), also known as 2-(hydroxymethyl)-2-nitro-1,3-propanediol, is a nitroalcohol compound widely utilized as a broad-spectrum bactericide and preservative in industrial applications such as metalworking fluids, cooling water systems, adhesives, and paints [1]. Structurally, it is the product of the complete condensation of nitromethane with formaldehyde and functions as a formaldehyde-releasing agent (formaldehyde donor) to exert its biocidal activity [2]. THNM appears as a white crystalline solid with a melting point of 214°C and exhibits exceptionally high water solubility (220 g/100 mL at 20°C) [3].

• [1] HSDB. 2-Hydroxymethyl-2-nitro-1,3-propanediol. Hazardous Substances Data Bank, National Library of Medicine. View Source
• [2] Wikipedia. Tris(hydroxymethyl)nitromethan. German Wikipedia, 2020. View Source
• [3] Sigma-Aldrich. Tris(hydroxymethyl)nitromethane 98% 126-11-4. Product Specification. View Source

Why Substituting Tris(hydroxymethyl)nitromethane with Other Formaldehyde-Releasing Biocides Is Not Straightforward

While many in-class formaldehyde-releasing biocides (e.g., Bronopol, hexahydrotriazines, oxazolidines) share a common mode of action, they exhibit profound differences in their stability profiles, release kinetics, solubility, and most critically, their human sensitization potential and toxicological safety margins. Simply interchanging them without considering these quantifiable differentiators can lead to formulation instability, inadequate microbial control under specific pH conditions, unexpected occupational health liabilities, or suboptimal cost-efficiency [1]. For scientific users and procurement specialists, the decision matrix extends beyond mere biocidal activity to encompass a holistic evaluation of physicochemical compatibility, regulatory compliance, and life-cycle cost in the intended application environment [2].

• [1] de Groot, A. C., et al. Formaldehyde-releasers: relationship to formaldehyde contact allergy. Part 2: Metalworking fluids and remainder. Contact Dermatitis, 2010, 63(3), 129-139. View Source
• [2] US Patent 5,243,092. Method for producing 2,2-dibromo-2-nitroethanol. View Source

Quantitative Evidence for Tris(hydroxymethyl)nitromethane's Differentiated Profile

Significantly Lower Sensitization Prevalence Compared to Other Formaldehyde Releasers in Metalworking Fluids

In a clinical study of highly selected metalworker patient groups, the mean prevalence rate of sensitivity to Tris(hydroxymethyl)nitromethane was measured at only 0.2%. This is significantly lower than the rates observed for other common formaldehyde-releasing biocides used in metalworking fluids, such as tris(N-hydroxyethyl)hexahydrotriazine (1.6%), Bioban P-1487 (1.9%), and Bioban CS-1135 (2.8%) [1].

Evidence Dimension	Sensitization Prevalence in Metalworkers
Target Compound Data	0.2%
Comparator Or Baseline	tris(N-hydroxyethyl)hexahydrotriazine: 1.6%; Bioban P-1487: 1.9%; Bioban CS-1135: 2.8%
Quantified Difference	Up to 14-fold lower sensitization risk compared to Bioban CS-1135
Conditions	Highly selected patient groups of metalworkers; patch testing

Why This Matters

A lower sensitization profile is a critical selection criterion for formulators aiming to minimize occupational health risks and meet stringent regulatory and safety requirements in industrial and consumer product formulations.

• [1] de Groot, A. C., et al. Formaldehyde-releasers: relationship to formaldehyde contact allergy. Part 2: Metalworking fluids and remainder. Contact Dermatitis, 2010, 63(3), 129-139. View Source

Superior Aqueous Solubility and Handling vs. Bioban P-1487 for Water-Based Formulations

Tris(hydroxymethyl)nitromethane exhibits an exceptionally high water solubility of 220 g/100 mL (220,000 mg/L) at 20°C [1]. This starkly contrasts with Bioban P-1487, a high-performance antimicrobial alternative, which is known to have poor water solubility (~1%) and instead dissolves in organic solvents [2]. This fundamental physicochemical difference dictates their suitability for different types of formulations and can simplify or complicate the blending process in aqueous industrial systems.

Evidence Dimension	Aqueous Solubility at 20°C
Target Compound Data	220,000 mg/L (220 g/100 mL)
Comparator Or Baseline	Bioban P-1487: ~10,000 mg/L (approx. 1%)
Quantified Difference	Approximately 22-fold higher aqueous solubility
Conditions	Water, 20°C

Why This Matters

High water solubility ensures easy handling and uniform distribution in the predominantly aqueous systems where Tris(hydroxymethyl)nitromethane is applied (e.g., metalworking fluid emulsions, cooling water), avoiding the need for co-solvents that can increase cost and complexity.

• [1] Sigma-Aldrich. Tris(hydroxymethyl)nitromethane 98% 126-11-4. Product Specification. View Source
• [2] Newland Chemical. Bioban P-1487 Product Information. View Source

More Favorable Acute Oral Toxicity Profile Relative to Bronopol

The acute oral toxicity (LD50) of Tris(hydroxymethyl)nitromethane in rats is 1900 mg/kg, categorizing it as moderately toxic [1]. In comparison, Bronopol (2-bromo-2-nitropropane-1,3-diol), a structurally related and widely used biocide, exhibits a significantly higher acute oral toxicity with an LD50 in rats reported between 180-400 mg/kg [2]. This substantial difference in acute toxicity provides Tris(hydroxymethyl)nitromethane with a wider margin of safety for handling and accidental exposure.

Evidence Dimension	Acute Oral Toxicity (LD50, Rat)
Target Compound Data	1900 mg/kg
Comparator Or Baseline	Bronopol: 180-400 mg/kg
Quantified Difference	4.75 to 10.5-fold higher LD50 (less toxic)
Conditions	Rat, oral administration

Why This Matters

A higher LD50 value indicates a lower acute toxicity hazard, which is a significant advantage for procurement in settings where worker safety is paramount and influences handling protocols, personal protective equipment requirements, and overall risk assessment.

• [1] HSDB. 2-Hydroxymethyl-2-nitro-1,3-propanediol. Hazardous Substances Data Bank, National Library of Medicine. View Source
• [2] Bryce, D. M., et al. The activity and safety of the antimicrobial agent Bronopol (2-bromo-2-nitropropan-1,3-diol). Journal of the Society of Cosmetic Chemists, 1978, 29(1), 3-24. View Source

pH-Dependent Stability and Controlled Formaldehyde Release Mechanism

The biocidal activity of Tris(hydroxymethyl)nitromethane is linked to its pH-dependent decomposition. A 0.1M aqueous solution has a pH of 4.5, and under these acidic conditions, the compound is stable and essentially inactive as a biocide [1]. However, at pH values greater than 7.5, Tris(hydroxymethyl)nitromethane slowly decomposes to release formaldehyde, which is the active biocidal agent [2]. This built-in 'pH switch' mechanism is a key differentiator, allowing it to act as a preservative that is dormant in mildly acidic product concentrates but becomes active when diluted into a neutral or slightly alkaline use environment, a behavior not universal among all formaldehyde releasers.

Evidence Dimension	pH-Dependent Decomposition
Target Compound Data	Stable at pH 4.5; decomposes to release formaldehyde at pH > 7.5
Comparator Or Baseline	Bronopol is reported to be effective over a wider pH range (4-9), indicating a different stability profile [3].
Quantified Difference	Qualitative difference in activation pH threshold
Conditions	Aqueous solution

Why This Matters

This pH-dependent activation provides formulators with a unique tool for designing preservative systems that are stable in-concentrate and only become active upon dilution and use, potentially extending shelf-life and reducing pre-mature decomposition.

• [1] DrugFuture. Tris(hydroxymethyl)nitromethane. Chemical Profile. View Source
• [2] Wikipedia. Tris(hydroxymethyl)nitromethan. German Wikipedia, 2020. View Source
• [3] Meisenbao Chem. Bronopol (CAS 52-51-7) Industrial Bactericide. View Source

Cost Advantage Over More Stable but Expensive Alternatives Like Bioban P-1487

A patent filing explicitly notes that while Bioban P-1487 is a highly effective antimicrobial and advantageous over Tris(hydroxymethyl)nitromethane in terms of stability under use conditions, it is expensive by comparison. Tris(hydroxymethyl)nitromethane is described as being 'quite low cost' [1]. This establishes a clear trade-off: for applications where the superior stability of Bioban P-1487 is not a critical requirement, Tris(hydroxymethyl)nitromethane provides a cost-effective alternative with a significantly different economic profile.

Evidence Dimension	Relative Cost
Target Compound Data	Quite low cost
Comparator Or Baseline	Bioban P-1487: Expensive
Quantified Difference	Significant cost advantage (qualitative)
Conditions	Commercial procurement as described in patent literature

Why This Matters

Procurement decisions in high-volume industrial applications (e.g., metalworking fluids, cooling water treatment) are highly sensitive to cost per unit of treated volume. This explicit cost differential provides a clear justification for selecting Tris(hydroxymethyl)nitromethane in scenarios where its performance profile meets the necessary specifications.

• [1] US Patent Application. Composition. IMC Chemical Group, Inc. View Source

Preferred Application Scenarios for Tris(hydroxymethyl)nitromethane Based on Its Differentiated Profile

High-Volume Industrial Water Treatment and Metalworking Fluid Preservation

Given its low cost [1] and exceptionally high water solubility of 220 g/100 mL [2], Tris(hydroxymethyl)nitromethane is ideally suited for the preservation of large-volume aqueous industrial systems. This includes circulating cooling water towers, paper mill process water, and water-dilutable metalworking fluid emulsions, where its ease of blending and favorable economic profile drive operational efficiency.

Formulations Where Minimizing Sensitization Risk Is a Primary Concern

For products intended for use in occupational settings with high dermal exposure potential (e.g., industrial metalworking fluids, adhesives), Tris(hydroxymethyl)nitromethane's demonstrably low sensitization prevalence of 0.2% offers a significant occupational health advantage [3]. This makes it a preferred candidate over alternatives like hexahydrotriazines and oxazolidines that have shown higher rates of allergic contact dermatitis.

Tannin-Based Wood Adhesives as a No-Added-Formaldehyde Hardener

In the production of eco-friendly wood panels, Tris(hydroxymethyl)nitromethane functions effectively as a hardener for tannin-based adhesives without contributing to free formaldehyde emissions during board production [4]. Research has shown it significantly increases adhesive pot-life compared to traditional hardeners like paraformaldehyde, which is a critical processing benefit [5].

• [1] US Patent Application. Composition. IMC Chemical Group, Inc. View Source
• [2] Sigma-Aldrich. Tris(hydroxymethyl)nitromethane 98% 126-11-4. Product Specification. View Source
• [3] de Groot, A. C., et al. Formaldehyde-releasers: relationship to formaldehyde contact allergy. Part 2: Metalworking fluids and remainder. Contact Dermatitis, 2010, 63(3), 129-139. View Source
• [4] Vázquez, G., et al. DSC and DMA study of chestnut shell tannins for their application as wood adhesives without formaldehyde emission. Journal of Thermal Analysis and Calorimetry, 2012, 108(2), 605-611. View Source
• [5] FAO. A no-aldehyde emission hardener for tannin-based wood adhesives for exterior panels. View Source